Cas no 1443302-35-9 ((4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE)

• Product Name: (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE
• CAS No: 1443302-35-9
• MF: C₁₃H₈Cl₂F₂S
• MW: 305.170427322388
• MDL: MFCD18911177
• CID: 5170262
• Update Time: 2026-03-04

(4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE

• MDL： MFCD18911177
• Inchi： 1S/C13H8Cl2F2S/c14-10-3-1-8(5-13(10)17)7-18-9-2-4-12(16)11(15)6-9/h1-6H,7H2
• InChI Key： JOBLAGZOEHFRHI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(SCC2=CC=C(Cl)C(F)=C2)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE

Introduction to (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE (CAS No. 1443302-35-9)

The compound (4-CHLORO-3-FLUOROBENZYL)(3-CHLORO-4-FLUOROPHENYL)SULFANE, identified by its CAS number 1443302-35-9, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This sulfane derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel agrochemicals and medicinal agents.

At the core of its molecular structure lies a sulfur atom bridging two aromatic rings: a 4-chloro-3-fluorobenzyl group and a 3-chloro-4-fluorophenyl group. The presence of both chlorine and fluorine substituents enhances the compound's reactivity and stability, making it a valuable intermediate in various synthetic pathways. The electron-withdrawing nature of these halogens influences the electronic properties of the molecule, which is crucial for its interaction with biological targets.

In recent years, sulfane compounds have been extensively studied for their diverse pharmacological properties. The sulfur-sulfur bond in these molecules often serves as a scaffold for designing bioactive entities capable of modulating enzyme activity and cellular signaling pathways. Specifically, (4-chloro-3-fluorobenzyl)(3-chloro-4-fluorophenyl) sulfane has been explored for its potential role in inhibiting certain enzymes associated with inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The reactive sites at the sulfur atoms allow for further functionalization, enabling chemists to tailor the molecule for specific applications. For instance, researchers have utilized this sulfane derivative as a precursor in the synthesis of novel heterocyclic compounds, which exhibit promising antimicrobial and anti-inflammatory effects. The introduction of fluorine atoms enhances the lipophilicity of the molecule, facilitating better absorption and bioavailability when administered orally or topically.

The synthesis of (4-chloro-3-fluorobenzyl)(3-chloro-4-fluorophenyl) sulfane involves a series of well-defined organic reactions, including sulfonylation, cross-coupling, and purification steps. Advanced techniques such as palladium-catalyzed reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the compound's potential in drug discovery pipelines. Researchers have demonstrated that derivatives of this sulfane structure can interact with specific protein targets, leading to therapeutic effects. For example, modifications to the chlorine and fluorine substituents have resulted in compounds with enhanced binding affinity to enzymes involved in cancer metabolism. This underscores the importance of structural optimization in developing effective medicinal agents.

The role of computational chemistry has been instrumental in understanding the molecular interactions of (4-chloro-3-fluorobenzyl)(3-chloro-4-fluorophenyl) sulfane. Molecular modeling studies have provided insights into how the compound interacts with biological receptors, helping researchers predict its pharmacological activity accurately. These computational approaches complement experimental data, offering a holistic view of the compound's behavior both in vitro and in vivo.

In conclusion, (4-chloro-3-fluorobenzyl)(3-chloro-4-fluorophenyl) sulfane (CAS No. 1443302-35-9) stands out as a versatile and promising compound with significant implications in pharmaceutical research. Its unique structural features, coupled with its reactivity and potential biological activity, make it an invaluable asset in the development of new drugs targeting various diseases. As research continues to uncover new applications for this sulfane derivative, its importance in advancing chemical biology and medicinal chemistry is undeniable.